2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-N-(4-fluorophenyl)-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

• IUPAC Name: 2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-N-(4-fluorophenyl)-1-methyl-6-oxopyrimidine-5-carboxamide
• InChI: InChI=1S/C22H19FN4O4S/c1-13(28)14-3-7-16(8-4-14)25-19(29)12-32-22-24-11-18(21(31)27(22)2)20(30)26-17-9-5-15(23)6-10-17/h3-11H,12H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: RKXZMVMIFFYLMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2C)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H19FN4O4S
• Molecular Weight: 454.5 g/mol
• CAS No.: 894029-80-2

Description

Molecular Structure Analysis

The molecule contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. It also contains acetylphenyl and fluorophenyl groups attached to the pyrimidine ring.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been focused on the synthesis and characterization of related pyrimidine derivatives due to their potential pharmacological activities. For instance, the synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives through the condensation of 6-amino-2-thioxo-1,3-dihydropyrimidin-4-one with dimethylformamide dimethyl acetal (DMFDMA) showcases the versatility of pyrimidine scaffolds in creating diverse chemical entities (Hassneen & Abdallah, 2003). These synthetic methodologies can potentially apply to the synthesis and modification of the compound , highlighting its adaptability in research applications.

Antimicrobial and Anticancer Applications

Compounds with a pyrimidine core have demonstrated significant antimicrobial and anticancer activities. For example, the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones has been explored for their antibacterial activity (Solankee & Patel, 2004). Similarly, novel 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines were synthesized as potential inhibitors of thymidylate synthase and for their antitumor and/or antibacterial properties (Gangjee et al., 1996). These studies suggest that compounds like "2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-N-(4-fluorophenyl)-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide" could be explored for similar biological activities, underlining their potential in antimicrobial and anticancer research.

Exploring Antioxidant Potential

The exploration of the antioxidant potential of newly synthesized compounds, including those based on pyrimidine structures, has become a significant area of research. For instance, a series of 2-(chloromethyl)-3-(4-methyl-6-oxo-5-[(E)-phenyldiazenyl]-2-thioxo-5,6-dihydropyrimidine-1(2H)-yl)quinazoline-4(3H)-ones were synthesized and screened for in vitro antibacterial activities, demonstrating potent inhibitory action (Kumar et al., 2011). Such studies indicate the possibility of investigating the antioxidant properties of the compound , which could contribute valuable insights into its potential health benefits and applications.